Cas no 6321-67-1 (4-(4-methylphenanthren-1-yl)butanoic Acid)
6321-67-1 structure
Product Name:4-(4-methylphenanthren-1-yl)butanoic Acid
CAS No:6321-67-1
MF:C19H18O2
MW:278.345025539398
CID:959251
PubChem ID:232863
Update Time:2025-04-19
4-(4-methylphenanthren-1-yl)butanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-methylphenanthren-1-yl)butanoic Acid
- 4-(4-Methyl-[1]phenanthryl)-buttersaeure
- 4-(4-methyl-[1]phenanthryl)-butyric acid
- 4-(4-Methyl-1-phenanthryl)buttersaeure
- AC1L5OTI
- AC1Q5W17
- AG-K-01710
- AR-1F6373
- CTK5B8141
- NSC30827
- NSC-30827
- DTXSID00283295
- 6321-67-1
-
- Inchi: 1S/C19H18O2/c1-13-9-10-15(6-4-8-18(20)21)17-12-11-14-5-2-3-7-16(14)19(13)17/h2-3,5,7,9-12H,4,6,8H2,1H3,(H,20,21)
- InChI Key: OPECTSSXLXTIME-UHFFFAOYSA-N
- SMILES: OC(CCCC1C=CC(C)=C2C3C=CC=CC=3C=CC2=1)=O
Computed Properties
- Exact Mass: 278.13074
- Monoisotopic Mass: 278.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 365
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.187
- Boiling Point: 497.4°C at 760 mmHg
- Flash Point: 393.9°C
- Refractive Index: 1.665
- PSA: 37.3
4-(4-methylphenanthren-1-yl)butanoic Acid Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
6321-67-1 (4-(4-methylphenanthren-1-yl)butanoic Acid) Related Products
- 3443-45-6(1-Pyrenebutyric acid)
- 4521-22-6(4-(p-Tolyl)butyric acid)
- 5581-75-9(6-Phenylhexanoic acid)
- 21658-35-5(3-(Naphthalen-2-yl)propanoic acid)
- 40228-90-8(7-Phenylheptanoic acid)
- 782-28-5(2-Naphthalenebutanoic Acid)
- 1821-12-1(4-Phenylbutyric acid)
- 2270-20-4(5-Phenylvaleric acid)
- 26547-51-3(8-Phenyloctanoic acid)
- 19629-78-8(Benzenehexadecanoicacid)
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